Cas no 17659-59-5 (D-Glucitol,1,5-anhydro-, 6-(dihydrogen phosphate))

• Product Name: D-Glucitol,1,5-anhydro-, 6-(dihydrogen phosphate)
• CAS No: 17659-59-5
• MF: C₆H₁₃O₈P
• MW: 244.136383771896
• CID: 122473
• PubChem ID: 3081444
• Update Time: 2025-09-25

D-Glucitol,1,5-anhydro-, 6-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1,5-anhydro-, 6-(dihydrogen phosphate)
• [(2R,3S,4R,5S)-3,4,5-trihydroxyoxan-2-yl]methyl dihydrogen phosphate
• 1,5-anhydroglucitol-6-phosphate
• 1,5-anhydro-6-O-phosphono-D-glucitol
• 1,5-Anhydro-D-glucitol 6-dihydrogenphosphate
• DTXSID20170158
• 17659-59-5
• SCHEMBL247669
• Q27451489
• D-Glucitol, 1,5-anhydro-, 6-(dihydrogen phosphate)

• Inchi： 1S/C6H13O8P/c7-3-1-13-4(6(9)5(3)8)2-14-15(10,11)12/h3-9H,1-2H2,(H2,10,11,12)/t3-,4+,5+,6+/m0/s1
• InChI Key： KAJAXXUCVJFKFM-SLPGGIOYSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H](CO1)O)O)O

Computed Properties

• Exact Mass: 244.035
• Monoisotopic Mass: 244.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.807
• Boiling Point: 534.5°Cat760mmHg
• Flash Point: 277.1°C
• Refractive Index: 1.593
• PSA: 146.49000
• LogP: -2.42280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides